2-{[4-allyl-5-(1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(1-benzofuran-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C15H14N4O2S/c1-2-7-19-14(17-18-15(19)22-9-13(16)20)12-8-10-5-3-4-6-11(10)21-12/h2-6,8H,1,7,9H2,(H2,16,20)
• InChI Key: QNMNBAKAOZEYGQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)N)C2=CC3=CC=CC=C3O2
• Molecular Formula: C15H14N4O2S
• Molecular Weight: 314.4 g/mol

Description

2-{[4-allyl-5-(1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. This compound belongs to the family of 1,2,4-triazole derivatives, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-{[4-allyl-5-(1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not yet fully understood. However, it has been suggested that the compound may exert its biological activities by inhibiting certain enzymes or proteins involved in disease processes. For example, studies have shown that this compound can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-allyl-5-(1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]thio}acetamide can induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anticancer activity. Additionally, this compound has been found to possess antioxidant properties, which may be beneficial in the treatment of diseases associated with oxidative stress, such as diabetes and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-allyl-5-(1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. However, a limitation of this compound is its poor solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-{[4-allyl-5-(1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One direction is to investigate its potential use in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Another direction is to explore the structure-activity relationship of this compound and its derivatives to identify more potent and selective compounds with improved pharmacological properties. Additionally, studies could investigate the potential use of this compound in combination with other drugs or therapies to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 2-{[4-allyl-5-(1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been reported in several studies. One of the most common methods involves the reaction of 4-allyl-5-(1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol with acetic anhydride in the presence of a catalyst. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

2-{[4-allyl-5-(1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, antioxidant, and anticancer activities. Several studies have investigated the potential use of this compound in the treatment of various diseases, such as cancer, diabetes, and Alzheimer's disease.